Cas no 2034328-67-9 (methyl 3-{5-hydroxy-3-(thiophen-2-yl)pentylsulfamoyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{5-hydroxy-3-(thiophen-2-yl)pentylsulfamoyl}thiophene-2-carboxylate
• CAS No: 2034328-67-9
• MF: C₁₅H₁₉NO₅S₃
• MW: 389.510060548782
• CID: 5348871
• Update Time: 2025-06-11

methyl 3-{5-hydroxy-3-(thiophen-2-yl)pentylsulfamoyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(N-(5-hydroxy-3-(thiophen-2-yl)pentyl)sulfamoyl)thiophene-2-carboxylate
• methyl 3-[(5-hydroxy-3-thiophen-2-ylpentyl)sulfamoyl]thiophene-2-carboxylate
• methyl 3-{5-hydroxy-3-(thiophen-2-yl)pentylsulfamoyl}thiophene-2-carboxylate

• Inchi： 1S/C15H19NO5S3/c1-21-15(18)14-13(6-10-23-14)24(19,20)16-7-4-11(5-8-17)12-3-2-9-22-12/h2-3,6,9-11,16-17H,4-5,7-8H2,1H3
• InChI Key： ZPUPWXSVCABJOH-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(NCCC(C1=CC=CS1)CCO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 508
• XLogP3: 2.2
• Topological Polar Surface Area: 158

Additional information on methyl 3-{5-hydroxy-3-(thiophen-2-yl)pentylsulfamoyl}thiophene-2-carboxylate

Recent Advances in the Study of Methyl 3-{5-hydroxy-3-(thiophen-2-yl)pentylsulfamoyl}thiophene-2-carboxylate (CAS: 2034328-67-9)

The compound methyl 3-{5-hydroxy-3-(thiophen-2-yl)pentylsulfamoyl}thiophene-2-carboxylate (CAS: 2034328-67-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique thiophene-based structure and sulfamoyl moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of methyl 3-{5-hydroxy-3-(thiophen-2-yl)pentylsulfamoyl}thiophene-2-carboxylate, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's interactions with various biological targets. These in silico studies have suggested that the molecule exhibits high affinity for certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases.

In vitro and in vivo experiments have further validated the compound's therapeutic potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 3-{5-hydroxy-3-(thiophen-2-yl)pentylsulfamoyl}thiophene-2-carboxylate effectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The study reported a significant reduction in pro-inflammatory cytokines in animal models, with minimal off-target effects. These findings underscore the compound's potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound's role in modulating oxidative stress. Recent research has shown that methyl 3-{5-hydroxy-3-(thiophen-2-yl)pentylsulfamoyl}thiophene-2-carboxylate exhibits potent antioxidant properties, scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. This dual functionality—anti-inflammatory and antioxidant—positions the compound as a versatile therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

Despite these promising results, challenges remain in the clinical translation of methyl 3-{5-hydroxy-3-(thiophen-2-yl)pentylsulfamoyl}thiophene-2-carboxylate. Issues such as metabolic stability, pharmacokinetics, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sciences.